4-(4-Ethylthiophenyl)-3-fluorophenol, 95%

• IUPAC Name: 4-(4-ethylsulfanylphenyl)-3-fluorophenol
• InChI: InChI=1S/C14H13FOS/c1-2-17-12-6-3-10(4-7-12)13-8-5-11(16)9-14(13)15/h3-9,16H,2H2,1H3
• InChI Key: SNOHPLHXBFVFIF-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=C(C=C1)C2=C(C=C(C=C2)O)F
• Molecular Formula: C14H13FOS
• Molecular Weight: 248.32 g/mol
• CAS RN: 1261984-67-1

Description

4-(4-Ethylthiophenyl)-3-fluorophenol, 95% (4-EtTFP) is a synthetic compound with a wide range of applications in scientific research and industrial processes. It is a white crystalline solid, with a melting point of 109-110 °C and a boiling point of 215-216 °C. 4-EtTFP is a versatile compound that can be used in a variety of applications due to its unique chemical structure and properties.

Scientific Research Applications

4-(4-Ethylthiophenyl)-3-fluorophenol, 95% has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of polymers and as a building block in the synthesis of pharmaceuticals. It is also used as a ligand in metal-catalyzed reactions and as a starting material for the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 4-(4-Ethylthiophenyl)-3-fluorophenol, 95% is not fully understood, but it is believed to be related to its ability to form complexes with transition metals. This is due to its electron-rich aromatic ring, which can interact with the metal ions to form a coordination complex. The formation of the complex can then lead to the activation of the metal ions, which can then catalyze a variety of reactions.
Biochemical and Physiological Effects
4-(4-Ethylthiophenyl)-3-fluorophenol, 95% has not been studied in detail for its potential biochemical and physiological effects. However, it is believed that it may have some effects on the body due to its ability to form complexes with transition metals. It is possible that these complexes may interact with certain enzymes or receptors in the body, which could lead to changes in biochemical and physiological processes.

Advantages and Limitations for Lab Experiments

4-(4-Ethylthiophenyl)-3-fluorophenol, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize and purify. Additionally, it is a versatile compound, and can be used in a variety of reactions. The main limitation of 4-(4-Ethylthiophenyl)-3-fluorophenol, 95% is that it is not very stable, and it can decompose at high temperatures.

Future Directions

There are several potential future directions for the use of 4-(4-Ethylthiophenyl)-3-fluorophenol, 95% in scientific research. One potential direction is to further explore its potential effects on biochemical and physiological processes. Additionally, it could be used as a starting material for the synthesis of other compounds, such as pharmaceuticals. Finally, it could be used as a catalyst in the synthesis of polymers, which could have a wide range of applications in industry.

Synthesis Methods

4-(4-Ethylthiophenyl)-3-fluorophenol, 95% can be synthesized using a variety of methods. One of the most common methods is a two-step synthesis, which involves the reaction of 4-ethylthiophenol with 3-fluorobenzoyl chloride in the presence of a base, such as triethylamine. The reaction is then followed by a work-up procedure to obtain the desired product. Other methods for synthesizing 4-(4-Ethylthiophenyl)-3-fluorophenol, 95% include the reaction of 4-ethylthiophenol with 3-fluoro-4-chlorobenzoyl chloride and the reaction of 4-ethylthiophenol with 3-fluoro-4-ethoxybenzoyl chloride.